Cas no 63055-15-2 ((4aS,8aR)-Hexahydronaphthalene-1,3(2H,4H)-dione)
63055-15-2 structure
Product Name:(4aS,8aR)-Hexahydronaphthalene-1,3(2H,4H)-dione
CAS No:63055-15-2
MF:C10H14O2
MW:166.216963291168
CID:2843803
PubChem ID:71373449
Update Time:2025-04-21
(4aS,8aR)-Hexahydronaphthalene-1,3(2H,4H)-dione Chemical and Physical Properties
Names and Identifiers
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- 63055-15-2
- DTXSID20796271
- (4aS,8aR)-Hexahydronaphthalene-1,3(2H,4H)-dione
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- Inchi: 1S/C10H14O2/c11-8-5-7-3-1-2-4-9(7)10(12)6-8/h7,9H,1-6H2/t7-,9+/m0/s1
- InChI Key: QHMIKDWRCOBYRY-IONNQARKSA-N
- SMILES: O=C1CC(C[C@@H]2CCCC[C@H]21)=O
Computed Properties
- Exact Mass: 166.099379685Da
- Monoisotopic Mass: 166.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1Ų
(4aS,8aR)-Hexahydronaphthalene-1,3(2H,4H)-dione Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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